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Compound of Interest

Compound Name: ONO-8711

Cat. No.: B1677322 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals working with ONO-8711 and its dicyclohexylamine salt. Below you

will find frequently asked questions (FAQs) and troubleshooting guides related to the stability

and solubility of these compounds.

Frequently Asked Questions (FAQs)
Q1: What is the primary difference between ONO-8711 and ONO-8711 dicyclohexylamine salt?

ONO-8711 is a potent and selective competitive antagonist of the prostaglandin E receptor 1

(EP1).[1][2] The dicyclohexylamine salt form of ONO-8711 is generally considered to have

enhanced water solubility and stability compared to the free acid form (ONO-8711).[1] While

both forms exhibit comparable biological activity at equivalent molar concentrations, the choice

between them often depends on the specific experimental requirements, such as the desired

formulation and route of administration.[1]

Q2: Which form, ONO-8711 or its dicyclohexylamine salt, has better solubility?

The dicyclohexylamine salt of ONO-8711 is reported to have improved solubility, particularly in

aqueous solutions.[1] While direct comparative quantitative data in a single solvent system is

not readily available in published literature, information from suppliers suggests enhanced

solubility for the salt form.

Q3: How should I store ONO-8711 and its dicyclohexylamine salt?
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For long-term storage, it is recommended to store both ONO-8711 and its dicyclohexylamine

salt as a solid at -20°C or -80°C. For stock solutions of the dicyclohexylamine salt, storage at

-80°C for up to 6 months or at -20°C for up to 1 month is suggested.[3] It is advisable to aliquot

stock solutions to avoid repeated freeze-thaw cycles.

Q4: What is the mechanism of action of ONO-8711?

ONO-8711 is a selective antagonist of the EP1 receptor, one of the four subtypes of receptors

for prostaglandin E2 (PGE2). By blocking the EP1 receptor, ONO-8711 inhibits the signaling

pathway initiated by PGE2 binding, which is involved in various physiological and pathological

processes.

Below is a diagram illustrating the simplified signaling pathway of the EP1 receptor, which is

antagonized by ONO-8711.
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ONO-8711 antagonizes the PGE2-EP1 signaling pathway.

Troubleshooting Guides
Issue: Poor Solubility of ONO-8711 (Free Acid)
Potential Cause: ONO-8711 free acid has limited solubility in aqueous solutions.

Solutions:

Use an Organic Solvent: For in vitro experiments, consider dissolving ONO-8711 in an

organic solvent such as dimethyl sulfoxide (DMSO) or ethanol before diluting it with your
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aqueous experimental medium. Ensure the final concentration of the organic solvent is

compatible with your experimental system and does not exceed cytotoxic levels.

Consider the Dicyclohexylamine Salt: If aqueous solubility is a critical factor for your

experiments, using the ONO-8711 dicyclohexylamine salt is recommended due to its

enhanced solubility characteristics.[1]

Issue: Precipitation of ONO-8711 Dicyclohexylamine Salt
in Solution
Potential Cause: The concentration of the compound may exceed its solubility limit in the

chosen solvent system, or the temperature of the solution may have decreased.

Solutions:

Solvent System Optimization: For in vivo studies, a co-solvent system may be necessary. A

suggested formulation for ONO-8711 dicyclohexylamine salt is a mixture of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline, which can achieve a solubility of ≥ 2.5 mg/mL.

[3] Another option is 10% DMSO and 90% (20% SBE-β-CD in Saline), also achieving ≥ 2.5

mg/mL.[3]

Gentle Warming and Sonication: If precipitation occurs during preparation, gentle warming

and/or sonication can help to redissolve the compound.[3]

pH Adjustment: The solubility of salts can be pH-dependent. Adjusting the pH of your solution

may improve solubility, but ensure the final pH is compatible with your experimental setup.

Issue: Compound Instability During Experimentation
Potential Cause: ONO-8711, like many organic molecules, can be susceptible to degradation

under certain conditions (e.g., exposure to light, extreme pH, or high temperatures).

Solutions:

Protect from Light: Prepare and store solutions in amber vials or tubes to protect them from

light.
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Control pH and Temperature: Maintain the pH and temperature of your experimental

solutions within a stable and appropriate range.

Freshly Prepare Solutions: Whenever possible, prepare solutions fresh on the day of the

experiment to minimize degradation.

Proper Storage: For stock solutions, adhere to the recommended storage conditions (-20°C

or -80°C) and avoid multiple freeze-thaw cycles by preparing aliquots.[3]

Data Presentation
Table 1: Solubility Data for ONO-8711 and ONO-8711 Dicyclohexylamine Salt

Compound Solvent Solubility Source

ONO-8711 Not specified Data not available -

ONO-8711

Dicyclohexylamine

Salt

DMSO 10 mg/mL Cayman Chemical[4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.02

mM)
MedchemExpress[3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (4.02

mM)
MedchemExpress[3]

Table 2: Stability Information
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Compound Condition Stability Source

ONO-8711

Mixed in powdered

basal diet at room

temperature

Stable for at least 4

weeks

Carcinogenesis,

2007[5]

ONO-8711

Dicyclohexylamine

Salt (Stock Solution)

-80°C Up to 6 months MedchemExpress[3]

-20°C Up to 1 month MedchemExpress[3]

Experimental Protocols
While specific, detailed protocols for the stability and solubility testing of ONO-8711 and its salt

are not publicly available, the following are general methodologies that can be adapted for

these compounds based on industry standards.

Protocol 1: Kinetic Solubility Assay
This protocol provides a general workflow for determining the kinetic solubility of a compound.
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Preparation Assay

Analysis

Prepare high-concentration stock solution
of ONO-8711 or its salt in DMSO

Add small aliquots of the DMSO stock solution
to the buffer to create a dilution series

Dispense aqueous buffer (e.g., PBS, pH 7.4)
into a 96-well plate

Shake the plate for a defined period
(e.g., 1-2 hours) at a constant temperature

Measure turbidity or precipitation using
a nephelometer or plate reader

Alternatively, centrifuge the plate and measure the
concentration of the compound in the supernatant

by LC-MS/MS or UV-Vis spectroscopy

Determine the highest concentration at which
the compound remains in solution

Click to download full resolution via product page

Workflow for a kinetic solubility assay.

Protocol 2: Stability Assessment in Solution
This protocol outlines a general approach to evaluating the stability of a compound in a specific

solvent or buffer over time.
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Experiment Setup

Time-Point Sampling

Analysis and Quantification

Prepare a solution of ONO-8711 or its salt
in the desired solvent/buffer at a known concentration

Aliquot the solution into multiple vials

Store the vials under different conditions
(e.g., -20°C, 4°C, room temperature, elevated temperature)

and protect from light if necessary

At specified time points (e.g., 0, 2, 4, 8, 24 hours,
and longer for extended studies), retrieve a vial

from each storage condition

Sampling over time

Analyze the concentration of the parent compound
in each sample using a stability-indicating analytical method

(e.g., HPLC-UV or LC-MS/MS)

Calculate the percentage of the compound remaining
relative to the initial concentration (time 0)

Plot the percentage remaining versus time to
determine the degradation rate

Click to download full resolution via product page

Workflow for assessing compound stability in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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